Cas no 2228251-55-4 (3-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-oxopropanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-oxopropanoic acid
• CAS No: 2228251-55-4
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• CID: 5569913
• PubChem ID: 165661287
• Update Time: 2025-06-09

3-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{[(tert-butoxy)carbonyl]amino}-4-methoxyphenyl)-2-oxopropanoic acid
• EN300-1890666
• 2228251-55-4
• 3-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-oxopropanoic acid

• Inchi： 1S/C15H19NO6/c1-15(2,3)22-14(20)16-11-8-10(21-4)6-5-9(11)7-12(17)13(18)19/h5-6,8H,7H2,1-4H3,(H,16,20)(H,18,19)
• InChI Key： YJUBBMMNJMLAGH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1CC(C(=O)O)=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.12123733g/mol
• Monoisotopic Mass: 309.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-oxopropanoic acid

Introduction to 3-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-oxopropanoic acid (CAS No. 2228251-55-4) and Its Emerging Applications in Chemical Biology

3-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-oxopropanoic acid, identified by the CAS number 2228251-55-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a combination of an amide group, a methoxyphenyl moiety, and a β-keto acid backbone, presents a versatile platform for the development of novel bioactive molecules. Its molecular structure not only facilitates interactions with biological targets but also enables diverse chemical modifications, making it a valuable asset in drug discovery and medicinal chemistry.

The tert-butoxy carbonyl (Boc) protecting group in the molecule plays a crucial role in stabilizing the amine functionality during synthetic processes, ensuring high yields and purity in subsequent reactions. This protective group is particularly useful in multi-step syntheses where selective deprotection is required. The presence of the 4-methoxyphenyl ring introduces hydrophobicity and electronic properties that can modulate binding affinity to biological targets, such as enzymes and receptors. Furthermore, the β-keto acid moiety serves as a reactive site for further derivatization, allowing chemists to explore various structural analogs with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 3-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-oxopropanoic acid interacts with biological systems. Studies suggest that the compound exhibits potential as an inhibitor of certain kinases and phosphatases, which are key targets in oncology and inflammatory diseases. The methoxy group on the phenyl ring appears to enhance binding by participating in hydrophobic interactions and possibly hydrogen bonding, depending on the target protein's active site architecture.

In vitro studies have demonstrated that derivatives of this compound can modulate signaling pathways involved in cell proliferation, differentiation, and apoptosis. For instance, modifications at the β-keto acid position can alter reactivity, enabling the formation of stable enzyme-inhibiting complexes. The Boc-protected amine also provides a handle for further functionalization via coupling reactions with carboxylic acids or hydroxamic acids, expanding the compound's utility in library synthesis.

The pharmaceutical industry has been particularly interested in exploring this scaffold for its potential therapeutic applications. Preclinical trials are underway to evaluate its efficacy against various diseases, including cancer and neurodegenerative disorders. The compound's ability to cross the blood-brain barrier, combined with its favorable pharmacokinetic properties, makes it an attractive candidate for drug development. Researchers are also investigating its role as a prodrug or a lead compound for structure-based drug design.

From a synthetic chemistry perspective, 3-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-oxopropanoic acid exemplifies the importance of molecular diversity in medicinal chemistry. Its structural features allow for rapid diversification through combinatorial chemistry approaches, enabling high-throughput screening for novel bioactive entities. The compound's stability under various reaction conditions further underscores its suitability for large-scale synthesis and industrial applications.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models can now rapidly assess potential binding affinities and toxicity profiles based on molecular descriptors derived from structures such as 3-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-oxopropanoic acid. This synergy between experimental chemistry and computational methods has led to more efficient pipelines for developing new therapeutics.

Future research directions may focus on optimizing synthetic routes to improve yield and reduce costs while maintaining high purity standards. Additionally, exploring derivatives with enhanced solubility or metabolic stability could broaden its therapeutic scope. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion, 3-(2-{(tert-butoxy)carbonylamino}-4-methoxyphenyl)-2-oxopropanoic acid (CAS No. 2228251-55-4) represents a significant advancement in chemical biology and drug discovery. Its unique structural attributes offer multiple opportunities for therapeutic intervention across various disease areas. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an increasingly important role in modern medicine.